Cas no 1256805-89-6 (5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

• Product Name: 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• CAS No: 1256805-89-6
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 4565184
• Update Time: 2025-07-02

5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-Methyl-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-methyl-
• 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

• Inchi： 1S/C9H7N3/c1-6-2-8-7(3-10)5-12-9(8)11-4-6/h2,4-5H,1H3,(H,11,12)
• InChI Key： SCDAWQXIEIXTNQ-UHFFFAOYSA-N
• SMILES： C12NC=C(C#N)C1=CC(C)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

Introduction to 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1256805-89-6)

5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1256805-89-6, belongs to the pyrrolopyridine class of molecules, which are well-known for their diverse pharmacological applications. The presence of a nitrile group at the 3-position and a methyl substituent at the 5-position contributes to its distinct chemical profile, making it a valuable scaffold for further derivatization and investigation.

The structural framework of 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile incorporates a fused bicyclic system consisting of a pyrrole ring and a pyridine ring. This conformation allows for multiple interactions with biological targets, including enzymes and receptors, which is a key factor in its potential therapeutic utility. The nitrile group, in particular, is a versatile functional moiety that can participate in various chemical reactions, such as hydrolysis to form carboxylic acids or reduction to form amides. These transformations open up numerous possibilities for the synthesis of analogs with tailored biological properties.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their applications in drug discovery. 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been studied for its potential role in modulating various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The pyrrolopyridine core is particularly recognized for its ability to interact with ATP-binding sites in enzymes, making it an attractive scaffold for developing kinase inhibitors.

One of the most compelling aspects of 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis routes that involve cyclization reactions and functional group transformations. This accessibility makes it an ideal candidate for high-throughput screening campaigns and medicinal chemistry optimization efforts. Researchers have leveraged its structural flexibility to develop libraries of derivatives with enhanced potency and selectivity.

The pharmacological profile of 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile has been explored in several preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent, with some derivatives demonstrating significant activity in models of acute and chronic inflammation. Additionally, the compound has shown promise in neuroprotective applications, where it may help mitigate neurodegenerative diseases by interacting with specific neurotransmitter receptors.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding affinities and identify optimal lead structures with remarkable accuracy. This computational approach has been instrumental in guiding synthetic efforts and prioritizing compounds for further experimental validation.

The versatility of 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile extends beyond its applications in drug development. It has also been utilized as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. Its ability to serve as a building block for diverse chemical transformations underscores its importance in industrial chemistry as well.

In conclusion, 5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1256805-89-6) represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features, synthetic accessibility, and promising biological activities make it a valuable asset for pharmaceutical research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in the discovery of novel therapeutic agents that address unmet medical needs.